3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride
Overview
Description
3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride (3-EBPPA-HCl) is a synthetic compound belonging to the class of benzoimidazole derivatives. It is a white crystalline solid that is soluble in water and other polar solvents. 3-EBPPA-HCl has a variety of applications in scientific research, including use as a model compound for the study of the structure and function of enzymes, as a ligand in affinity chromatography, and as a substrate in biochemical assays. In addition, 3-EBPPA-HCl has potential applications in drug discovery and development.
Scientific Research Applications
3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride has a variety of applications in scientific research. It has been used as a model compound for the study of the structure and function of enzymes, as a ligand in affinity chromatography, and as a substrate in biochemical assays. In addition, 3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride has potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of 3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride is not yet fully understood. However, it is known to interact with proteins to induce conformational changes that can alter their activity. It is also known to interact with other small molecules, such as nucleic acids, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride are not yet fully understood. However, it is known to interact with proteins to induce conformational changes that can alter their activity. It is also known to interact with other small molecules, such as nucleic acids, to modulate their activity.
Advantages and Limitations for Lab Experiments
3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive and easily synthesized compound. It is also soluble in a variety of solvents, making it easy to work with in a variety of experimental systems. However, its mechanism of action is not fully understood, and its effects on biochemical and physiological processes are not yet known.
Future Directions
The potential applications of 3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride in scientific research and drug discovery and development are numerous. In the future, further research is needed to better understand its mechanism of action and its effects on biochemical and physiological processes. In addition, further research is needed to develop novel applications for 3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride, such as in the development of new drugs and treatments. Finally, further research is needed to explore the potential of 3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride as a tool for studying the structure and function of proteins and other macromolecules.
properties
IUPAC Name |
3-(1-ethylbenzimidazol-2-yl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2.ClH/c1-2-14-10-6-4-3-5-9(10)13-11(14)7-8-12(15)16;/h3-6H,2,7-8H2,1H3,(H,15,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYUPCCBMTJJXIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1CCC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Ethyl-1H-benzoimidazol-2-YL)-propionic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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